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Compound of Interest

Compound Name: Benzyl isocyanate

Cat. No.: B3422438 Get Quote

An In-depth Technical Guide on Benzyl Isocyanate: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is critical. This document provides a concise technical

summary of the molecular weight and chemical formula for benzyl isocyanate.

Core Molecular Data
Benzyl isocyanate is an organic compound utilized in various synthetic applications within the

pharmaceutical and chemical industries.[1][2] Its key identifiers are its molecular formula and

molecular weight, which are fundamental for stoichiometric calculations, analytical

characterization, and chemical database management.

The empirical and molecular formula of benzyl isocyanate has been determined to be

C₈H₇NO.[2][3][4][5][6] This formula indicates that each molecule is composed of eight carbon

atoms, seven hydrogen atoms, one nitrogen atom, and one oxygen atom.

Based on this formula, the molecular weight of benzyl isocyanate is approximately 133.15

g/mol .[2][3][4][5] A more precise value is 133.1473 g/mol .[6]

Data Summary Table
For ease of reference and comparison, the core quantitative data for benzyl isocyanate is

summarized in the table below.
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Property Value Citations

Molecular Formula C₈H₇NO [2][3][4][5][6]

Molecular Weight 133.15 g/mol [2][3][4][5]

133.1473 g/mol [6]

IUPAC Name isocyanatomethylbenzene [4]

CAS Registry Number 3173-56-6 [4][6]

Logical Relationship Diagram
The following diagram illustrates the logical flow from the elemental composition to the final

molecular properties of the compound.
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Relationship between elemental composition and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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